Ethyl 8-fluoro-1,4-dioxaspiro[4.5]decane-8-carboxylate

• IUPAC Name: ethyl 8-fluoro-1,4-dioxaspiro[4.5]decane-8-carboxylate
• InChI: InChI=1S/C11H17FO4/c1-2-14-9(13)10(12)3-5-11(6-4-10)15-7-8-16-11/h2-8H2,1H3
• InChI Key: QIKUVGPOFUCQMF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCC2(CC1)OCCO2)F
• Molecular Formula: C11H17FO4
• Molecular Weight: 232.25 g/mol

Description

Ethyl 8-fluoro-1,4-dioxaspiro[4.5]decane-8-carboxylate is a chemical compound with the molecular formula C11H17FO4. It has a molecular weight of 232.25. The compound is colorless to yellow in physical form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H17FO4/c1-2-14-9(13)10(12)3-5-11(6-4-10)15-7-8-16-11/h2-8H2,1H3. The compound’s structure is characterized by a spirocyclic system, which includes a fluorine atom at the 8th position.

Physical And Chemical Properties Analysis

This compound is a colorless to yellow liquid. It has a molecular weight of 232.25.

Scientific Research Applications

Organic Synthesis Intermediate

• Ethyl 8-fluoro-1,4-dioxaspiro[4.5]decane-8-carboxylate serves as a valuable intermediate in organic synthesis. Researchers use it to create other compounds containing carboxylic acid groups. .

Arylcyclohexanone Preparation

• This compound plays a role in the preparation of arylcyclohexanones. .

Metalloproteinase Inhibitors

• Researchers explore this compound as a potential metalloproteinase inhibitor. .

Therapeutic TRPM8 Receptor Modulators

• The compound is investigated for its effects on the TRPM8 receptor. TRPM8 is a cold-sensing ion channel implicated in pain and thermoregulation. .

Benzimidazole Derivatives

• This compound participates in the synthesis of benzimidazole derivatives. .

Apoptosis-Inducing Agents

• Apoptosis (programmed cell death) is crucial for maintaining tissue homeostasis. .

Safety and Hazards

The compound is classified as a moderate hazard. It may cause skin irritation, serious eye irritation, and respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray.

Synthesis routes and methods

Procedure details

To a solution of ethyl 1,4-dioxaspiro[4.5]decane-8-carboxylate (15 g, 70.0 mmol, 1 equiv) in THF (200 mL) at 0° C. (ice water bath), was added LiHMDS (98 mL of a 1 M solution in THF, 98 mmol, 1.4 equiv) in 4 portions over ˜2 min. After stirring 1 h, N-fluoro-di(benzenesulfonyl)-amine (26.5 g, 84 mmol, 1.2 equiv) was added. The reaction was stirred 20 min then poured into a saturated aqueous solution of NaHCO3. The aqueous solution was extracted with ether (×3). The combined ether layers were dried (MgSO4) and concentrated in vacuo. Crude residue was stirred with hexane (˜600 mL) and filtered. The filtrate was concentrated in vacuo to give 16.68 g of the crude product as a yellow oil. ˜4:1 product:sm. Taken on as is to the ester reduction. 1H NMR (400 MHz, CDCl3) δ ppm 4.25 (q, J=7.11 Hz, 2H), 3.94-4.00 (m, 4H), 2.02-2.26 (m, 4H), 1.92 (td, J=13.30, 4.77 Hz, 2H), 1.66-1.77 (m, 2H), 1.31 (t, J=7.03 Hz, 3H); 19F NMR (376 MHz, CDCl3) δ ppm −168.50 (br. s., 1F).